Cas no 56100-25-5 (Ethyl 2,2'-bipyridine-4-carboxylate)

• Product Name: Ethyl 2,2'-bipyridine-4-carboxylate
• CAS No: 56100-25-5
• MF: C₁₃H₁₂N₂O₂
• MW: 228.246582984924
• CID: 2356039
• PubChem ID: 12227218
• Update Time: 2024-03-01

Ethyl 2,2'-bipyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,2'-bipyridine-4-carboxylate
• BPSA03
• 2,2'-Bipyridine-4-carboxylic acid ethyl ester

• Inchi： 1S/C13H12N2O2/c1-2-17-13(16)10-6-8-15-12(9-10)11-5-3-4-7-14-11/h3-9H,2H2,1H3
• InChI Key： ZWVWUYLHBCINFR-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CN=C(C2C=CC=CN=2)C=1)=O

Computed Properties

• Exact Mass: 228.089877630g/mol
• Monoisotopic Mass: 228.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.1
• XLogP3: 1.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines